Cas no 2834-16-4 (2,3,4-Pentanetriol, 3-ethyl-2,4-dimethyl-)

• Product Name: 2,3,4-Pentanetriol, 3-ethyl-2,4-dimethyl-
• CAS No: 2834-16-4
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 915065
• Update Time: 2023-11-19

2,3,4-Pentanetriol, 3-ethyl-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2,4-dimethyl-2,3,4-pentanetriol
• 3-Ethyl-2,4-dimethylpentane-2,3,4-triol
• CID 102249549
• 2,3,4-Pentanetriol, 3-ethyl-2,4-dimethyl-

• Inchi： 1S/C9H20O3/c1-6-9(12,7(2,3)10)8(4,5)11/h10-12H,6H2,1-5H3
• InChI Key： UWTWIMGVGHIDEU-UHFFFAOYSA-N
• SMILES： OC(CC)(C(C)(C)O)C(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Topological Polar Surface Area: 60.7

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Melting Point: 79.5-80 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 132 °C(Press: 15 Torr)
• pka: 14.83±0.29(Predicted)